Cas no 6314-37-0 (7H-Benzo[c]phenothiazine, 9-chloro-)

7H-Benzo[c]phenothiazine, 9-chloro- structure
6314-37-0 structure
Product Name:7H-Benzo[c]phenothiazine, 9-chloro-
CAS No:6314-37-0
MF:C16H10ClNS
MW:283.775301456451
CID:427152
PubChem ID:237062
Update Time:2025-04-19

7H-Benzo[c]phenothiazine, 9-chloro- Chemical and Physical Properties

Names and Identifiers

    • 7H-Benzo[c]phenothiazine, 9-chloro-
    • 9-chloro-7H-benzo[c]phenothiazine
    • 9-Chlor-7H-benzo[c]phenothiazin
    • AC1L5XYZ
    • AC1Q3QYY
    • AG-J-70023
    • AR-1H5534
    • CTK2A9797
    • NSC40274
    • NSC-40274
    • 6314-37-0
    • DTXSID80285035
    • Inchi: 1S/C16H10ClNS/c17-11-6-8-15-14(9-11)18-13-7-5-10-3-1-2-4-12(10)16(13)19-15/h1-9,18H
    • InChI Key: GPAVZFFLKQQJEV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)NC1C=CC3C=CC=CC=3C=1S2

Computed Properties

  • Exact Mass: 283.0224
  • Monoisotopic Mass: 283.0222482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 12.03
  • LogP: 5.83940
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